Cas no 134415-42-2 (4-bromochlorobenzene-d4)

• Product Name: 4-bromochlorobenzene-d4
• CAS No: 134415-42-2
• MF: C₆H₄BrCl
• MW: 195.477606773376
• CID: 900136
• Update Time: 2026-04-29

4-bromochlorobenzene-d4 Chemical and Physical Properties

Names and Identifiers

• 4-bromochlorobenzene-d4
• 4-Bromo-1-chlorobenzene-D4
• 4-Bromo-2-chlorobenzene-D4

4-bromochlorobenzene-d4 Security Information

• Hazard Category Code： 22-51/53
• Safety Instruction： 53-61
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 4-bromochlorobenzene-d4

Introduction to 4-bromochlorobenzene-d4 (CAS No. 134415-42-2)

4-bromochlorobenzene-d4, with the chemical formula C₆H₃BrClD₄, is a deuterated derivative of 4-bromochlorobenzene. This compound serves as a valuable tool in the field of pharmaceutical research and molecular chemistry due to its unique isotopic labeling, which enhances the precision of analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy. The inclusion of deuterium atoms (D) replaces hydrogen atoms, providing a distinct resonance signal that aids in structural elucidation and purity assessment of complex molecules.

TheCAS number 134415-42-2 uniquely identifies this compound in scientific literature and regulatory databases, ensuring accurate referencing and compliance with industry standards. 4-bromochlorobenzene-d4 is particularly useful in the synthesis of labeled intermediates for drug development, where isotopic enrichment improves the sensitivity and specificity of detection methods. Its applications span across various domains, including medicinal chemistry, agrochemical research, and environmental monitoring.

In recent years, the demand for labeled compounds like 4-bromochlorobenzene-d4 has surged due to advancements in mass spectrometry and high-resolution NMR techniques. These technologies rely on isotopically labeled compounds to achieve higher resolution and better quantification of analytes. For instance, researchers have utilized 4-bromochlorobenzene-d4 in the synthesis of protease inhibitors and kinase inhibitors, where precise structural information is crucial for understanding binding interactions and metabolic pathways.

The pharmaceutical industry has also leveraged this compound in the development of novel therapeutic agents. By incorporating deuterium atoms into drug molecules, chemists can modulate pharmacokinetic properties, such as metabolic stability and half-life. A notable example is the use of deuterated benzene derivatives in antiviral medications, where enhanced stability leads to improved efficacy and reduced dosing frequency. The versatility of 4-bromochlorobenzene-d4 makes it an indispensable asset in synthetic chemistry labs worldwide.

Moreover, 4-bromochlorobenzene-d4 finds applications in agrochemical research, particularly in the development of herbicides and pesticides with improved environmental profiles. The deuterated version allows researchers to track the degradation pathways of these compounds more effectively, aiding in the design of safer and more sustainable agricultural practices. This aligns with global efforts to minimize environmental impact while maintaining crop protection efficacy.

From an analytical chemistry perspective, 4-bromochlorobenzene-d4 serves as an internal standard or reference compound in complex mixtures. Its well-characterized NMR spectrum provides a benchmark for comparing unknown samples, ensuring accurate identification and quantification. This capability is particularly valuable in quality control processes within pharmaceutical manufacturers, where regulatory compliance demands rigorous analytical validation.

The synthesis of 4-bromochlorobenzene-d4 involves careful selection of starting materials and reaction conditions to achieve high isotopic purity. Advanced techniques such as catalytic deuteration or isotopic exchange reactions are employed to incorporate deuterium atoms efficiently. These synthetic strategies are critical for producing compounds that meet the stringent requirements of modern research applications.

In conclusion, 4-bromochlorobenzene-d4 (CAS No. 134415-42-2) represents a cornerstone in isotopic labeling for scientific exploration across multiple disciplines. Its role in enhancing analytical methodologies and facilitating drug discovery underscores its significance in contemporary chemical research. As methodologies evolve further, the utility of this compound is expected to expand, driving innovation in pharmaceuticals, agrochemicals, and beyond.